(Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine

• Molecular Formula: C9H16N2S
• Molecular Weight: 184.30 g/mol
• IUPAC Name: N-(1,3-thiazol-5-ylmethyl)pentan-3-amine
• InChI: InChI=1S/C9H16N2S/c1-3-8(4-2)11-6-9-5-10-7-12-9/h5,7-8,11H,3-4,6H2,1-2H3
• InChI Key: UKITTWGMMQNGMC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCC1=CN=CS1

Description

Product Name: (Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine CAS Number: 1498119-92-8 Molecular Formula: C9H16N2S Molecular Weight: 184.30 g/mol (Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine is a chemical compound of interest in scientific research and development. It features a 1,3-thiazole ring, a heterocycle known for its prevalence in pharmaceuticals and bioactive molecules, linked to a pentan-3-yl group via a methylamine bridge . This structure suggests potential for use in medicinal chemistry and as a building block in the synthesis of more complex molecules. The compound is offered in various quantities to suit different research and development scales . Intended Use and Disclaimer: This product is provided For Research Use Only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate care and safety protocols in a laboratory setting.

Preparation Methods

The synthesis of (Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine typically involves the reaction of a thiazole derivative with a pentan-3-ylamine. The specific synthetic routes and reaction conditions can vary, but common methods include:

Nucleophilic Substitution: This involves the substitution of a leaving group on the thiazole ring with the pentan-3-ylamine.

Reductive Amination: This method involves the reaction of a thiazole aldehyde with pentan-3-ylamine in the presence of a reducing agent.

Chemical Reactions Analysis

(Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring to a dihydrothiazole.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring, particularly at the C-2 and C-5 positions.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles or electrophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding due to the thiazole ring’s biological activity.

Medicine: Thiazole derivatives are known for their antimicrobial, antifungal, and anticancer properties, making this compound a potential candidate for drug development.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine involves its interaction with biological targets such as enzymes and receptors. The thiazole ring can participate in various biochemical pathways, either activating or inhibiting specific enzymes or receptors. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Thiamethoxam

Thiamethoxam (3-(2-chloro-1,3-thiazol-5-ylmethyl)-5-methyl-1,3,5-oxadiazinan-4-ylidene(nitro)amine) is a neonicotinoid insecticide structurally analogous to (pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine. Key differences include:

• Substituents : Thiamethoxam has a nitroimine group and a 1,3,5-oxadiazinan ring, enhancing its systemic translocation and insecticidal activity via nicotinic acetylcholine receptor (nAChR) agonism .
• Toxicity : Thiamethoxam is classified as low-toxicity to mammals but poses risks to pollinators. The absence of a nitro group in (pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine may reduce ecotoxicity .

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight	Key Substituents	Primary Application
(Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine	C₉H₁₆N₂S	200.30	Pentan-3-yl, thiazolylmethyl	Research chemical
Thiamethoxam	C₈H₁₀ClN₅O₃S	291.71	Nitroimine, oxadiazinan, chloro	Neonicotinoid insecticide
(1-Phenylethyl)(1,3-thiazol-5-ylmethyl)amine	C₁₂H₁₄N₂S	218.32	Phenylethyl, thiazolylmethyl	Pharmaceutical intermediate

(2-Methoxyethyl)(1,3-thiazol-5-ylmethyl)amine Hydrochloride

This compound (C₇H₁₃ClN₂OS, MW 208.7) shares the thiazolylmethylamine backbone but substitutes pentan-3-yl with a methoxyethyl group. Key distinctions:

• Solubility : The methoxyethyl group enhances water solubility compared to the hydrophobic pentan-3-yl chain, which may improve bioavailability in aqueous systems .
• Synthesis : Both compounds likely undergo nucleophilic substitution for amine-thiazole linkage, but the methoxyethyl variant requires additional etherification steps .

Bis(1,3-thiazol-5-ylmethyl)amine Trihydrochloride

This bis-thiazole derivative (C₇H₁₀Cl₃N₃S₂, MW 298.66) features two thiazolylmethyl groups. Unlike (pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine:

• Applications: Bis-thiazole amines are explored in catalysis and antimicrobial agents, whereas mono-thiazole amines like the target compound are less studied .

Physicochemical Properties

• Lipophilicity : The pentan-3-yl group confers higher logP values (estimated ~2.5) compared to thiamethoxam (logP 0.8) and methoxyethyl analogs (logP ~1.2), suggesting greater membrane permeability .
• Stability : Thiazole-containing amines generally exhibit moderate thermal stability but may degrade under UV light or acidic conditions due to the thiazole ring’s sensitivity .

Biological Activity

(Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine is a compound of increasing interest in medicinal chemistry, particularly for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Structure and Properties

The compound consists of a pentan-3-yl group linked to a thiazole moiety. The thiazole ring is known for its role in various biological activities, including antimicrobial and anticancer properties. The structural formula can be represented as follows:

$$\text{C}_8\text{H}_{12}\text{N}_2\text{S}$$

Antitumor Activity

Recent studies have highlighted the antitumor potential of thiazole derivatives. For instance, compounds similar to (Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine have shown significant inhibition of cancer cell proliferation. A study demonstrated that thiazole-based compounds could inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. Specifically, a derivative exhibited nanomolar Ki values against CDK9, leading to apoptosis in cancer cell lines .

Table 1: Summary of Antitumor Activity

Compound	Target	IC50 (µM)	Mechanism of Action
Compound A	CDK9	0.05	Induces apoptosis
Compound B	CDK2	0.10	Cell cycle arrest

Antimicrobial Properties

Thiazole derivatives have also been evaluated for their antimicrobial properties. Research indicates that (Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine may exhibit activity against various bacterial strains due to the thiazole ring's ability to interact with bacterial enzymes .

Case Study: Antimicrobial Activity
A study assessed the antimicrobial efficacy of thiazole derivatives against Staphylococcus aureus and Escherichia coli. Compounds showed varying degrees of inhibition, with some achieving MIC values below 10 µg/mL.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of (Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine. Modifications to the thiazole ring and pentanoyl side chain can significantly affect potency and selectivity towards biological targets.

Table 2: Structure–Activity Relationship Analysis

Modification	Effect on Activity
Methyl substitution on thiazole	Increased potency against CDKs
Hydroxyl group addition	Enhanced solubility but reduced potency

Q & A

Q. What are the standard synthetic routes for (Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine?

The compound is synthesized via multistep reactions involving alkylation and amination. A typical protocol includes:

• Step 1 : Alkylation of 1,3-thiazol-5-ylmethanol with pentan-3-yl halides under reflux in ethanol or acetonitrile .
• Step 2 : Activation of intermediates using coupling agents (e.g., EDC/HOBt) for amine bond formation .
• Purification : Column chromatography with gradients of ethyl acetate/hexane or recrystallization from ethanol .

Q. Which spectroscopic and chromatographic methods are essential for characterizing this compound?

Key methods include:

• NMR (¹H/¹³C) : To confirm substituent positions on the thiazole and pentyl groups.
• HRMS : For molecular formula validation.
• HPLC-PDA : Purity assessment (>95%) using C18 columns and acetonitrile/water mobile phases .

Q. How is thermal stability assessed for (Pentan-3-yl)(1,3-thiazol-5-ylmethyl)amine?

Thermal properties are evaluated via:

• Differential Scanning Calorimetry (DSC) : Measures melting points and phase transitions.
• Thermogravimetric Analysis (TGA) : Determines decomposition temperatures (>200°C typical for similar amines) .

Advanced Research Questions

Q. How can X-ray crystallography resolve structural ambiguities in this compound?

Single-crystal X-ray diffraction can clarify:

• Tautomerism : Thiazole ring protonation states and bond delocalization (e.g., π-electron distribution in the amine-thiazole system) .
• Conformational analysis : Dihedral angles between the pentyl chain and thiazole ring, critical for docking studies .

Q. What in vitro assays are recommended to evaluate its enzyme inhibitory potential?

• Kinase inhibition : Use fluorescence-based ATPase assays (e.g., ADP-Glo™) with recombinant kinases.
• Cellular uptake : Radiolabeled (³H/¹⁴C) analogs to quantify membrane permeability .
• Off-target profiling : Broad-panel screening (e.g., Eurofins CEREP) to assess selectivity .

How do structural modifications impact bioactivity? Insights from SAR studies.

• Thiazole substitution : Fluorination at C2 increases metabolic stability but may reduce solubility .
• Pentan-3-yl chain : Branching enhances lipophilicity (logP >3), correlating with CNS penetration in analogs .
• Comparative data : Analog libraries (e.g., replacing thiazole with pyrazole) show 10-fold differences in IC₅₀ values .

Q. What computational approaches predict binding affinity with target receptors?

• Molecular docking (AutoDock Vina) : Simulate interactions with receptor active sites (e.g., dopamine D3 receptor for related amines) .
• MD simulations (GROMACS) : Assess stability of ligand-receptor complexes over 100-ns trajectories .
• QSAR models : Train datasets using descriptors like polar surface area and H-bond donors .

Q. How to address discrepancies in reported biological activities of structural analogs?

• Controlled variables : Standardize assay conditions (pH, temperature, cell lines).
• Meta-analysis : Cross-reference PubChem BioAssay data to identify outliers .
• Crystallographic validation : Compare binding modes of analogs with conflicting activity .

Methodological Considerations

Designing a stability study for aqueous solutions of the compound.

• Parameters : pH (2–9), temperature (4–40°C), light exposure.
• Analytics : Monitor degradation via HPLC-UV at 254 nm.
• Kinetics : Fit data to first-order models to calculate t₁/₂ .

Optimizing synthetic yield: Key factors and DOE approaches.

• Variables : Solvent polarity (DMF vs. THF), reaction time (12–48 h), catalyst loading (5–20 mol%).
• Response surface methodology (RSM) : Maximize yield using central composite design .

Q. Ethical and safety protocols for handling this amine in pharmacological studies.

• Toxicity screening : Ames test for mutagenicity; acute toxicity in zebrafish embryos.
• Waste disposal : Neutralize acidic/basic byproducts before incineration .